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Butyltrimethoxysilane

Abstract

This technical guide provides a comprehensive overview of n-Butyltrimethoxysilane (CAS
No: 1067-57-8), an organosilane compound widely utilized by researchers and scientists for
surface modification and as a coupling agent. The document details its chemical structure,
physicochemical properties, and core reactivity, focusing on the mechanisms of hydrolysis and
condensation. Standard experimental protocols for its characterization using modern analytical
techniques are presented, along with visualizations of its structure, reaction pathways, and
analytical workflows, to support professionals in research, development, and material science.

Chemical Structure and Identification

n-Butyltrimethoxysilane is an organosilicon compound featuring a central silicon atom
bonded to a non-hydrolyzable n-butyl group and three hydrolyzable methoxy groups.[1][2] This
dual-functionality structure allows it to act as a molecular bridge between inorganic substrates
and organic polymers.[2] The butyl chain provides a hydrophobic, non-polar interface, while the
methoxy groups serve as reactive sites for bonding to inorganic materials.[1][3]
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Caption: Molecular structure of n-Butyltrimethoxysilane.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name butyl(trimethoxy)silane[4]

CAS Number 1067-57-8[1][4][5][6]

Molecular Formula C7H180sSI[4][5][6][7]

Molecular Weight 178.30 g/mol [4][5][7]

SMILES CCCC--INVALID-LINK--(OC)OC[4][6]

| Synonyms | N-BUTYLTRIMETHOXYSILANE, Trimethoxybutylsilane[4][6] |
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Physicochemical Properties

Butyltrimethoxysilane is a clear to straw-colored liquid at standard conditions.[1][4] Its
physical properties are critical for handling, storage, and application processes.

Table 2: Physicochemical Data

Property Value Reference

Clear to straw-colored
Appearance L. . [1]1[4]
liquid with a mild odor

Density 0.896 g/cm? [1]
Boiling Point 164-165 °C [7]
Melting Point <0°C [8]
Flash Point 43.1°C [1]
Refractive Index 1.3979 [11[7]

| Purity | 297.0% |[1][7] |

Chemical Reactivity and Mechanism of Action

The primary chemical reactivity of Butyltrimethoxysilane is centered around the hydrolysis of
its methoxy groups, followed by the condensation of the resulting silanol groups.[9][10] This
two-stage process is the basis for its function as a surface modifier and coupling agent.

Hydrolysis: In the presence of water, the three methoxy groups sequentially hydrolyze to form
silanol (Si-OH) groups, with methanol being released as a byproduct.[4][10] This reaction can
be catalyzed by either acids or bases.[9][11]

Condensation: The highly reactive silanol intermediates condense with each other to form
stable siloxane (Si-O-Si) bonds, resulting in oligomers or a polymer network.[9] Alternatively,
they can react with hydroxyl groups on the surface of an inorganic substrate to form a durable,
covalent bond, effectively grafting the butylsiloxane layer onto the surface.[3][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chemical properties and structure of
Butyltrimethoxysilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094862#chemical-properties-and-structure-of-
butyltrimethoxysilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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